85-74-5

1,7-Naphthalenedisulfonic acid, 4-amino-

Usually In Stock

• CAS RN:
• 85-74-5

• Formula:
• C10H9NO6S2

• InChI:
• InChI=1S/C10H9NO6S2/c11-9-3-4-10(19(15,16)17)8-5-6(18(12,13)14)1-2-7(8)9/h1-5H,11H2,(H,12,13,14)(H,15,16,17)

• InChIKey:
• JSBQMQFABBMNSV-UHFFFAOYSA-N

• 1,7-Naphthalenedisulfonic acid, 4-amino- is a useful research compound. Its molecular formula is C10H9NO6S2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.

p-Toluenesulphenyl cyanide

In Stock

• CAS RN:
• 5285-74-5

• Formula:
• C8H7NS

• InChI:
• InChI=1S/C8H7NS/c1-7-2-4-8(5-3-7)10-6-9/h2-5H,1H3

• InChIKey:
• VDURJIGQVKMELT-UHFFFAOYSA-N

• P-Toluenesulphenyl cyanide is a useful research compound. Its molecular formula is C8H7NS and its molecular weight is 149.21 g/mol. The purity is usually 95%.

8-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 5685-74-5

• Formula:
• C18H20ClFN4O2S

• InChI:
• InChI=1S/C18H20ClFN4O2S/c1-10(2)7-8-24-14-15(23(3)17(26)22-16(14)25)21-18(24)27-9-11-12(19)5-4-6-13(11)20/h4-6,10H,7-9H2,1-3H3,(H,22,25,26)

• InChIKey:
• OIKSJGWYNZQZGD-UHFFFAOYSA-N

• 8-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C18H20ClFN4O2S and its molecular weight is 410.9 g/mol. The purity is usually 95%.

9-Methoxyphenanthrene

Usually In Stock

• CAS RN:
• 5085-74-5

• Formula:
• C15H12O

• InChI:
• InChI=1S/C15H12O/c1-16-15-10-11-6-2-3-7-12(11)13-8-4-5-9-14(13)15/h2-10H,1H3

• InChIKey:
• BPGOLTXKNOSDMR-UHFFFAOYSA-N

• 9-Methoxyphenanthrene is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.

6-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ol

Usually In Stock

• CAS RN:
• 18385-74-5

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-3,6,9,11H,4-5H2,1H3

• InChIKey:
• REGASJUMDXLFAS-UHFFFAOYSA-N

• 6-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ol is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

Difluoromethanesulfonamide

In Stock

• CAS RN:
• 50585-74-5

• Formula:
• CH3F2NO2S

• InChI:
• InChI=1S/CH3F2NO2S/c2-1(3)7(4,5)6/h1H,(H2,4,5,6)

• InChIKey:
• CWKHJADKQVHTAU-UHFFFAOYSA-N

• Difluoromethanesulfonamide is a useful research compound. Its molecular formula is CH3F2NO2S and its molecular weight is 131.1 g/mol. The purity is usually 95%.

Theophylline, 7-ethyl-6-thio-

• CAS RN:
• 92985-74-5

• Formula:
• C9H12N4OS

• InChI:
• InChI=1S/C9H12N4OS/c1-4-13-5-10-7-6(13)8(15)12(3)9(14)11(7)2/h5H,4H2,1-3H3

• InChIKey:
• XOEZCGWUTRAKSF-UHFFFAOYSA-N

• Theophylline, 7-ethyl-6-thio- is a bioactive chemical.

N-(5-chloro-2-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

In Stock

• CAS RN:
• 380485-74-5

• Formula:
• C16H10ClN3O4S

• InChI:
• InChI=1S/C16H10ClN3O4S/c17-11-6-5-10(8-18)13(7-11)19-15(21)9-20-16(22)12-3-1-2-4-14(12)25(20,23)24/h1-7H,9H2,(H,19,21)

• InChIKey:
• FKGUAJWBTOJFNO-UHFFFAOYSA-N

• N-(5-chloro-2-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H10ClN3O4S and its molecular weight is 375.78. The purity is usually 95%.

1-(2-Fluorobenzyl)-3'-(3-(trifluoromethyl)phenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione

Usually In Stock

• CAS RN:
• 893785-74-5

• Formula:
• C24H16F4N2O2S

• InChI:
• InChI=1S/C24H16F4N2O2S/c25-19-10-3-1-6-15(19)13-29-20-11-4-2-9-18(20)23(22(29)32)30(21(31)14-33-23)17-8-5-7-16(12-17)24(26,27)28/h1-12H,13-14H2

• InChIKey:
• DBNDEUWOLYSYEM-UHFFFAOYSA-N

• 1-(2-Fluorobenzyl)-3'-(3-(trifluoromethyl)phenyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione is a useful research compound. Its molecular formula is C24H16F4N2O2S and its molecular weight is 472.46. The purity is usually 95%.

4'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898785-74-5

• Formula:
• C16H21BrO3

• InChI:
• InChI=1S/C16H21BrO3/c1-16(2)10-19-15(20-11-16)5-3-4-14(18)12-6-8-13(17)9-7-12/h6-9,15H,3-5,10-11H2,1-2H3

• InChIKey:
• NOADXQSDQOHWIA-UHFFFAOYSA-N

• 4'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H21BrO3 and its molecular weight is 341.24 g/mol. The purity is usually 95%.

[2-[(2-Cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 3-[cyclohexyl(methyl)sulfamoyl]benzoate

Usually In Stock

• CAS RN:
• 924085-74-5

• Formula:
• C22H31N3O5S

• InChI:
• InChI=1S/C22H31N3O5S/c1-16(2)22(3,15-23)24-20(26)14-30-21(27)17-9-8-12-19(13-17)31(28,29)25(4)18-10-6-5-7-11-18/h8-9,12-13,16,18H,5-7,10-11,14H2,1-4H3,(H,24,26)

• InChIKey:
• LUXXDBYMIDRNBE-UHFFFAOYSA-N

• [2-[(2-Cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 3-[cyclohexyl(methyl)sulfamoyl]benzoate is a useful research compound. Its molecular formula is C22H31N3O5S and its molecular weight is 449.57. The purity is usually 95%.

1H-Indazole-5-sulfonyl chloride, 3-chloro-

In Stock

• CAS RN:
• 869885-74-5

• Formula:
• C7H4Cl2N2O2S

• InChI:
• InChI=1S/C7H4Cl2N2O2S/c8-7-5-3-4(14(9,12)13)1-2-6(5)10-11-7/h1-3H,(H,10,11)

• InChIKey:
• NECXTKOATDITAG-UHFFFAOYSA-N

• 1H-Indazole-5-sulfonyl chloride, 3-chloro- is a useful research compound. Its molecular formula is C7H4Cl2N2O2S and its molecular weight is 251.09. The purity is usually 95%.

1-[4-(3,4-dichlorophenyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride

In Stock

• CAS RN:
• 1394685-74-5

• Formula:
• C11H13Cl4N3

• InChI:
• InChI=1S/C11H11Cl2N3.2ClH/c1-6(14)11-15-5-10(16-11)7-2-3-8(12)9(13)4-7;;/h2-6H,14H2,1H3,(H,15,16);2*1H

• InChIKey:
• JOSHWVLNXXDDDY-UHFFFAOYSA-N

• 1-[4-(3,4-dichlorophenyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C11H13Cl4N3 and its molecular weight is 329.05. The purity is usually 95%.

4-(2-Bromo-5-(trifluoromethoxy)phenyl)-2-methylbut-3-YN-2-OL

In Stock

• CAS RN:
• 1187385-74-5

• Formula:
• C12H10BrF3O2

• InChI:
• InChI=1S/C12H10BrF3O2/c1-11(2,17)6-5-8-7-9(3-4-10(8)13)18-12(14,15)16/h3-4,7,17H,1-2H3

• InChIKey:
• ZEYGQWWUQMQARO-UHFFFAOYSA-N

• 4-(2-Bromo-5-(trifluoromethoxy)phenyl)-2-methylbut-3-YN-2-OL is a useful research compound. Its molecular formula is C12H10BrF3O2 and its molecular weight is 323.1 g/mol. The purity is usually 95%.

N-(4-Methylbenzyl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1289385-74-5

• Formula:
• C13H21ClN2

• InChI:
• InChI=1S/C13H20N2.ClH/c1-11-2-4-12(5-3-11)10-15-13-6-8-14-9-7-13;/h2-5,13-15H,6-10H2,1H3;1H

• InChIKey:
• QWGZEWDMQSCUCS-UHFFFAOYSA-N

• N-(4-Methylbenzyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2 and its molecular weight is 240.77 g/mol. The purity is usually 95%.

2-(2,4-Dimethylphenoxy)-1-(3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)ethanone

In Stock

• CAS RN:
• 1001785-74-5

• Formula:
• C21H22N2O2S

• InChI:
• InChI=1S/C21H22N2O2S/c1-14-10-11-19(15(2)12-14)25-13-20(24)23-17(4)21(16(3)22-23)26-18-8-6-5-7-9-18/h5-12H,13H2,1-4H3

• InChIKey:
• DNRSGROVXYUGLA-UHFFFAOYSA-N

• 2-(2,4-Dimethylphenoxy)-1-(3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.

(4Ar,7aS)-1,2,4a,5,7,7a-hexahydrofuro[3,4-b]pyridine;hydrochloride

In Stock

• CAS RN:
• 2248285-74-5

• Formula:
• C7H12ClNO

• InChI:
• InChI=1S/C7H11NO.ClH/c1-2-6-4-9-5-7(6)8-3-1;/h1-2,6-8H,3-5H2;1H/t6-,7+;/m0./s1

• InChIKey:
• UCNCVQRXCNKITK-UOERWJHTSA-N

• (4Ar,7aS)-1,2,4a,5,7,7a-hexahydrofuro[3,4-b]pyridine;hydrochloride is a useful research compound. Its molecular formula is C7H12ClNO and its molecular weight is 161.63. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-(1-quinolin-2-ylpiperidin-4-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379985-74-5

• Formula:
• C23H24N6O

• InChI:
• InChI=1S/C23H24N6O/c1-16-15-17(2)28(25-16)22-9-10-23(30)29(26-22)19-11-13-27(14-12-19)21-8-7-18-5-3-4-6-20(18)24-21/h3-10,15,19H,11-14H2,1-2H3

• InChIKey:
• FBIJIVAVZRCDMF-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-(1-quinolin-2-ylpiperidin-4-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C23H24N6O and its molecular weight is 400.486. The purity is usually 95%.